1-Cyclopropyl-3-[methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]-1,2-dihydropyrazin-2-one

• IUPAC Name: 1-cyclopropyl-3-[methyl-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]amino]pyrazin-2-one
• InChI: InChI=1S/C16H18N8O/c1-21(15-16(25)23(7-6-17-15)11-2-3-11)12-8-22(9-12)14-5-4-13-19-18-10-24(13)20-14/h4-7,10-12H,2-3,8-9H2,1H3
• InChI Key: SUGTXNCYOCIDRK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C4=NC=CN(C4=O)C5CC5
• Molecular Formula: C16H18N8O
• Molecular Weight: 338.37 g/mol

Description

The compound “1-Cyclopropyl-3-[methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]-1,2-dihydropyrazin-2-one” is a complex organic molecule. It contains a triazole moiety, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several rings and functional groups. It includes a cyclopropyl group, a methyl group, a triazolo[4,3-b]pyridazin-6-yl group, an azetidin-3-yl group, and a dihydropyrazin-2-one group. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. As a triazole derivative, it may undergo reactions typical for this class of compounds, such as nucleophilic substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. As a complex organic molecule, it would likely have a relatively high molecular weight and could exhibit a range of properties depending on its functional groups.

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, such as triazolo[4,3-b]pyridazines, pyrimidines, and pyrazines, are crucial in the development of pharmaceuticals due to their diverse biological activities. Research has focused on developing novel synthetic pathways to create these compounds, often through the utilization of specific reagents or catalytic conditions that enable the formation of complex structures from simpler precursors. For example, methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate has been used in the synthesis of various heterocyclic systems, demonstrating the versatility of these methodologies in accessing a range of biologically relevant structures (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).

Biological Activity and Applications

Heterocyclic compounds derived from synthetic pathways similar to those that might involve the compound of interest have shown a range of biological activities. This includes potential antitumor, antimicrobial, and other therapeutic effects, as researchers explore their utility in addressing various health conditions. For instance, enaminones have been studied for their antitumor and antimicrobial activities, highlighting the therapeutic potential of heterocyclic compounds in treating diseases and infections (Riyadh, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Triazole compounds are known to interact with a variety of enzymes and receptors in biological systems, leading to a wide range of potential biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and potential applications in pharmaceuticals or other fields.